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Compound of Interest

Compound Name: 4,5-Dimethyl-4-hexen-3-one

Cat. No.: B096763 Get Quote

Essential Safety and Handling Guide for 4,5-
Dimethyl-4-hexen-3-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4,5-Dimethyl-4-hexen-3-one. Given the limited availability of a

specific Safety Data Sheet (SDS) for this compound, the following guidance is substantially

based on data for the closely related chemical, 4-Hexen-3-one. It is imperative to consult a

specific SDS for 4,5-Dimethyl-4-hexen-3-one when it becomes available and to conduct a

thorough risk assessment before commencing any work.

Chemical Properties and Hazard Information
While detailed toxicological data for 4,5-Dimethyl-4-hexen-3-one is not readily available, the

structural similarity to 4-Hexen-3-one suggests it should be handled as a flammable liquid that

may cause skin, eye, and respiratory irritation.
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Property Value Reference(s)

Molecular Formula C₈H₁₄O [1][2][3][4]

Molecular Weight 126.20 g/mol [1][2]

CAS Number 17325-90-5 [1][2][3][4]

Appearance Data not available

Boiling Point Data not available

Flash Point Data not available

Density Data not available

Solubility Data not available

LogP 2.32 [5]

Operational and Disposal Plan
This plan outlines the necessary precautions for the safe handling and disposal of 4,5-
Dimethyl-4-hexen-3-one, from acquisition to waste management.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure.
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Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles or a full-face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene). Inspect gloves for integrity before

each use. A lab coat or chemical-resistant apron

should be worn.

Respiratory Protection

Use in a well-ventilated area, such as a

chemical fume hood. If ventilation is inadequate

or for spill response, a NIOSH-approved

respirator with organic vapor cartridges is

required.

Step-by-Step Handling and Storage Protocol
Receiving: Upon receipt, inspect the container for any signs of damage or leaks in a well-

ventilated area.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames,

and other ignition sources.[6][7] Keep the container tightly closed.[6][7] The storage area

should be designated for flammable liquids.

Handling: All work with 4,5-Dimethyl-4-hexen-3-one should be conducted in a certified

chemical fume hood to minimize inhalation exposure. Ensure that an eyewash station and

safety shower are readily accessible. Use non-sparking tools and equipment to prevent

ignition.[6] Avoid contact with skin and eyes.[6] Do not eat, drink, or smoke in the handling

area.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[6]

Emergency Procedures
First-Aid Measures

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[6][7]
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Skin Contact: Immediately remove contaminated clothing.[6][7] Wash the affected area

thoroughly with soap and water for at least 15 minutes.[7] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][7] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[7] If the individual is conscious, rinse their mouth with

water. Seek immediate medical attention.[6][7]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[6][7]

Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and

flash back. Containers may explode when heated.[6]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[6]

Spill Response Workflow
In the event of a spill, follow the established protocol to ensure safety and minimize

environmental contamination.
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Disposal Plan
All waste containing 4,5-Dimethyl-4-hexen-3-one and contaminated materials (e.g., absorbent

pads, gloves) must be treated as hazardous waste.[8]

Collection: Collect all waste in a designated, leak-proof, and clearly labeled container.[8] The

label should read "Hazardous Waste: 4,5-Dimethyl-4-hexen-3-one".

Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[6] Do

not dispose of this chemical down the drain or in general waste. Follow all local, state, and

federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b096763#personal-protective-equipment-for-handling-
4-5-dimethyl-4-hexen-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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